Cas no 89181-81-7 (4(3H)-Pyrimidinone,6-amino-2-(methylamino)-)
89181-81-7 structure
Product Name:4(3H)-Pyrimidinone,6-amino-2-(methylamino)-
CAS No:89181-81-7
MF:C5H8N4O
MW:140.143219947815
CID:711275
PubChem ID:135455590
Update Time:2025-04-19
4(3H)-Pyrimidinone,6-amino-2-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-amino-2-(methylamino)-
- 4(1H)-Pyrimidinone, 6-amino-2-(methylamino)- (9CI)
- SCHEMBL12658527
- 6-Amino-2-(methylamino)pyrimidin-4-ol
- NSC618282
- SMR003288739
- EN300-1462131
- InChI=1/C5H8N4O/c1-7-5-8-3(6)2-4(10)9-5/h2H,1H3,(H4,6,7,8,9,10
- 6-amino-2-(methylamino)pyrimidin-4(3H)-one
- CHEMBL1989906
- MLS004491789
- NCI60_005514
- 4(3H)-pyrimidinone, 6-amino-2-(methylamino)-
- 6-amino-2-(methylamino)-3,4-dihydropyrimidin-4-one
- NSC-618282
- AKOS010520087
- 89181-81-7
-
- Inchi: 1S/C5H8N4O/c1-7-5-8-3(6)2-4(10)9-5/h2H,1H3,(H4,6,7,8,9,10)
- InChI Key: JFQJCNWEJFWWHQ-UHFFFAOYSA-N
- SMILES: O=C1C=C(N)N=C(NC)N1
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 79.5Ų
4(3H)-Pyrimidinone,6-amino-2-(methylamino)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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